Cas no 887405-21-2 ((15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide)

• Product Name: (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide
• CAS No: 887405-21-2
• MF: C₂₆H₅₁NO₂
• MW: 409.688648462296
• CID: 1059793
• PubChem ID: 24762162
• Update Time: 2025-08-02

(15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide Chemical and Physical Properties

Names and Identifiers

• (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide
• Nervonoyl Ethanolamide
• N-(15Z-tetracosenoyl)-ethanolamine
• cis-selacholeoyl-ethanolamine
• (15Z)-tetracosenoyl ethanolamide
• LMFA08040055
• N-(2-hydroxyethyl)-15Z-tetracosenamide
• BP-29861
• (Z)-N-(2-hydroxyethyl)tetracos-15-enamide
• Nervonoyl-EA
• N-(2-hydroxyethyl)-15(Z)-tetracosenamide
• C24:1(15Z) NAE
• 887405-21-2
• CHEBI:146187
• (15Z)-N-(2-hydroxyethyl)tetracos-15-enamide
• Nervonoyl-ethanolamine
• N-(2-Hydroxyethyl)-nervonamide
• N-(15Z-tetracosenoyl)ethanolamine
• HY-145475
• CS-0374901

• Inchi： 1S/C26H51NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26(29)27-24-25-28/h9-10,28H,2-8,11-25H2,1H3,(H,27,29)/b10-9-
• InChI Key： LISKWSFNVJTQKH-KTKRTIGZSA-N
• SMILES： O=C(CCCCCCCCCCCCC/C=C\CCCCCCCC)NCCO

Computed Properties

• Exact Mass: 409.391979870g/mol
• Monoisotopic Mass: 409.391979870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 555.8±33.0 °C at 760 mmHg
• Flash Point: 289.9±25.4 °C
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

(15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide

Professional Introduction to Compound with CAS No. 887405-21-2 and Product Name: (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide

The compound with the CAS number 887405-21-2 and the product name (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide represents a significant advancement in the field of bioactive molecules. This compound, belonging to the class of long-chain amides, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of a (15Z) configuration in its molecular framework suggests a specific stereochemical arrangement that may contribute to its distinct pharmacological profile.

(15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide is characterized by its extended aliphatic side chain, which terminates with an amide functional group attached to a 2-hydroxyethyl moiety. This structural feature is particularly noteworthy as it introduces both hydrophilic and lipophilic regions within the molecule, potentially enhancing its solubility and membrane permeability. Such characteristics are often exploited in the design of bioactive compounds intended for therapeutic applications.

Recent research in the field of natural product-inspired molecules has highlighted the importance of long-chain amides in drug discovery. These compounds often exhibit remarkable biological activities due to their ability to interact with biological targets in a manner that mimics natural lipids or signaling molecules. The specific configuration of (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide, along with its structural complexity, positions it as a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating cellular processes. Studies have suggested that long-chain amides can influence various biological pathways by interacting with membrane-bound receptors or intracellular signaling proteins. The (15Z) configuration, in particular, may play a critical role in determining the compound's binding affinity and efficacy. Further research is needed to fully elucidate these interactions and their implications for therapeutic applications.

In addition to its potential pharmacological activity, (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide may also find applications in the field of materials science. Its unique structural properties make it an attractive candidate for use in drug delivery systems or as a component in biodegradable polymers. The hydrophilic nature of the 2-hydroxyethyl group could enhance its compatibility with water-based environments, while its lipophilic side chain may facilitate penetration into lipid-based membranes.

The synthesis of this compound presents an interesting challenge due to its complex molecular structure. Advanced synthetic methodologies, such as cross-coupling reactions and selective functionalization, are required to achieve the desired stereochemical purity. Recent advancements in synthetic chemistry have made it possible to construct such complex molecules with increasing efficiency, opening up new possibilities for drug discovery and development.

From a regulatory perspective, (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide falls under the category of research chemicals that require careful handling and characterization. While it does not fall under any restricted substance categories, proper safety protocols must be followed during handling and experimentation to ensure worker safety and environmental protection.

The future prospects for this compound are promising, with ongoing research focusing on its biological activity, pharmacokinetics, and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to evolve, compounds like (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide may emerge as key players in next-generation therapeutics.

In conclusion, (15Z)-N-(2-Hydroxyethyl)-15-tetracosenamide represents a significant advancement in the field of bioactive molecules. Its unique structural properties and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make meaningful contributions to various scientific disciplines.